Cas no 1806929-77-0 (Ethyl 4-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate
• CAS No: 1806929-77-0
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4882438
• Update Time: 2025-11-01

Ethyl 4-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate

• Inchi： 1S/C9H7F3INO2/c1-2-16-9(15)5-3-4(7(10)11)6(13)8(12)14-5/h3,7H,2H2,1H3
• InChI Key： PTBXVGNKIHQXLH-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=O)OCC)C=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate

Introduction to Ethyl 4-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate (CAS No. 1806929-77-0)

Ethyl 4-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate (CAS No. 1806929-77-0) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group, a fluorine atom, and an iodine atom, offers a broad range of applications in the development of novel drugs and therapeutic agents.

The difluoromethyl group in Ethyl 4-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate is known for its ability to enhance the metabolic stability and pharmacokinetic properties of molecules. This feature is particularly valuable in the design of drugs that require prolonged half-lives and improved bioavailability. The presence of the fluorine atom further contributes to the compound's stability and can influence its binding affinity to biological targets, making it a valuable tool in the optimization of drug candidates.

The iodine atom in Ethyl 4-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate provides additional reactivity and versatility, allowing for a wide range of chemical transformations. Iodinated compounds are often used as intermediates in the synthesis of more complex molecules, including those with potential therapeutic applications. The iodine atom can also serve as a handle for further functionalization, enabling the introduction of other substituents that can modulate the compound's biological activity.

Recent studies have highlighted the potential of Ethyl 4-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a lead compound in the development of antiviral agents. The compound's unique structure allows it to interact with viral enzymes, potentially inhibiting their activity and reducing viral replication. This makes it a promising candidate for further investigation in the context of viral infections.

In addition to its antiviral properties, Ethyl 4-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate has shown potential in cancer research. Studies have indicated that it can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The compound's ability to modulate these pathways suggests its potential as a novel anticancer agent, warranting further exploration in preclinical and clinical settings.

The synthesis of Ethyl 4-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate involves several well-established chemical reactions, including nucleophilic substitution, halogenation, and esterification. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In terms of safety and handling, Ethyl 4-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate should be managed with appropriate precautions to ensure the safety of laboratory personnel. It is recommended to handle the compound under a fume hood and to use personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper disposal methods should be followed to minimize environmental impact.

The future prospects for Ethyl 4-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation and bring this compound closer to clinical use.

In conclusion, Ethyl 4-(difluoromethyl)-2-fluoro-3-iodopyridine-6-carboxylate (CAS No. 1806929-77-0) is a highly functionalized compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for the development of novel drugs with improved stability, bioavailability, and therapeutic efficacy. As research continues to advance, this compound is poised to play a crucial role in addressing unmet medical needs and improving patient outcomes.